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Compound of Interest

Compound Name: C17H20N2O2

Cat. No.: B7744846 Get Quote

Disclaimer: The chemical formula C17H20N2O2 provided in the query corresponds to

Tropicamide, a medication used in ophthalmology. However, the request for information on

personal protective equipment, handling, and disposal strongly suggests an inquiry about a

hazardous substance. The following guide pertains to Strychnine (C21H22N2O2), a highly toxic

alkaloid, as it aligns with the safety-focused nature of the query.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Strychnine. It includes operational and

disposal plans and procedural, step-by-step guidance.

I. Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to prevent exposure to Strychnine, which can

be fatal upon inhalation, ingestion, or absorption through the skin.[1] A summary of required

PPE is provided below.
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PPE Category Item Specifications and Use

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields

Required for all handling

circumstances. A face shield

used in conjunction with safety

glasses is recommended.[2]

Skin Protection
Fully buttoned lab coat with

sleeves extending to the wrists

Should be worn at all times. A

chemical apron should be

used with a lab coat when

handling large quantities or if

there is a risk of splashing.[2]

Double pair of nitrile gloves

Inspect gloves frequently for

any signs of rupture or

penetration. Change gloves

often to minimize exposure

risk.[2]

Closed-toe leather shoes or

boots

Footwear made of polyvinyl

alcohol (PVA) is also

recommended.[2]

Respiratory Protection Particulate respirator mask

An approved particulate

respirator is essential to guard

against inhalation of

Strychnine dust or vapors.[2]

Engineering controls like fume

hoods should be the primary

method of controlling airborne

concentrations.[2]

II. Operational Plan: Safe Handling and Storage
Adherence to strict handling and storage protocols is mandatory to ensure a safe laboratory

environment.

A. Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.uthsc.edu/research/safety/documents/sop-strchynine.pdf
https://www.uthsc.edu/research/safety/documents/sop-strchynine.pdf
https://www.uthsc.edu/research/safety/documents/sop-strchynine.pdf
https://www.uthsc.edu/research/safety/documents/sop-strchynine.pdf
https://www.uthsc.edu/research/safety/documents/sop-strchynine.pdf
https://www.uthsc.edu/research/safety/documents/sop-strchynine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7744846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: All work with Strychnine must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[2][3][4]

Emergency Stations: Ensure that an emergency eyewash station and safety shower are

readily accessible and have a current performance certification.[2]

B. Handling Procedures:

Training: All personnel must be trained on the specific hazards, handling procedures,

decontamination, and emergency protocols for Strychnine before commencing any work.[2]

Minimize Dust: Take precautions to avoid the formation of dust when handling solid

Strychnine.[2]

Secondary Containment: When moving Strychnine, keep it in secondary containment until it

is inside the chemical fume hood.[2]

Avoid Incompatibles: Keep Strychnine away from strong oxidizing agents, reducing agents,

alkali hydroxides, bromides, carbonates, and iodides.[2]

Hygiene: Wash hands thoroughly with soap and water before and immediately after handling

Strychnine and removing gloves.[2][5] Do not eat, drink, or smoke in areas where Strychnine

is handled.[3]

C. Storage:

Security: Strychnine and its concentrated solutions must be secured from unauthorized

access.[2]

Containers: Store in tightly sealed, properly labeled containers in an upright position.[2]

Environment: Keep in a cool, dry, and well-ventilated place, away from heat, direct sunlight,

light, air, and moisture.[2]

III. Emergency Procedures
Immediate and appropriate response to Strychnine exposure is critical.
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Exposure Route Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water.[2][6]

Remove all contaminated clothing and treat it as

hazardous waste.[2] Seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of

cold water for at least 30 minutes, holding the

eyelids open.[2] Do not rub the eyes.[2] Seek

immediate medical attention.[2]

Inhalation

Move the individual to a fresh air environment.

[2][6] If breathing is difficult, provide oxygen. If

breathing has stopped, administer artificial

respiration.[2] Seek immediate medical

attention.[2]

Ingestion

Rinse the mouth with water but do not induce

vomiting.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[2]

Spill Response:

Minor Spills (Powder): Use a water-dampened paper towel to clean up the spill. Clean the

area at least three times with a detergent solution and paper towels. Treat all cleanup

materials as hazardous waste.[2]

Minor Spills (Liquid): Use absorbent pads or paper to soak up the solution. Treat all cleanup

materials as hazardous waste.[2]

Large Spills: Evacuate the area and contact the appropriate emergency response team.[2]

IV. Disposal Plan
All Strychnine waste, including empty containers and contaminated materials, must be handled

and disposed of as hazardous waste.[2][7] Do not discard empty containers in regular trash or
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broken glass boxes.[2] Follow all local, state, and federal regulations for hazardous waste

disposal.[5][8]

V. Workflow for Safe Handling of Strychnine

Preparation Handling

Post-Handling Emergency
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Strychnine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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